Cas no 88405-34-9 (1H-Pyrazole, 4,5-dihydro-3,5-bis[4-(methylsulfonyl)phenyl]-1-phenyl-)

• Product Name: 1H-Pyrazole, 4,5-dihydro-3,5-bis[4-(methylsulfonyl)phenyl]-1-phenyl-
• CAS No: 88405-34-9
• MF: C₂₃H₂₂N₂O₄S₂
• MW: 454.561783313751
• CID: 634004
• PubChem ID: 71408472
• Update Time: 2025-04-19

1H-Pyrazole, 4,5-dihydro-3,5-bis[4-(methylsulfonyl)phenyl]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4,5-dihydro-3,5-bis[4-(methylsulfonyl)phenyl]-1-phenyl-
• 3,5-bis(4-methylsulfonylphenyl)-2-phenyl-3,4-dihydropyrazole
• DTXSID80828284
• 3,5-Bis[4-(methanesulfonyl)phenyl]-1-phenyl-4,5-dihydro-1H-pyrazole
• 88405-34-9

• Inchi： 1S/C23H22N2O4S2/c1-30(26,27)20-12-8-17(9-13-20)22-16-23(25(24-22)19-6-4-3-5-7-19)18-10-14-21(15-11-18)31(2,28)29/h3-15,23H,16H2,1-2H3
• InChI Key： XERCBHUEMOSQEP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1CC(C2C=CC(=CC=2)S(C)(=O)=O)=NN1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 454.10209953g/mol
• Monoisotopic Mass: 454.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 850
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 101Ų